Pyridine

• IUPAC Name: pyridine
• InChI: InChI=1S/C5H5N/c1-2-4-6-5-3-1/h1-5H
• InChI Key: JUJWROOIHBZHMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC=C1
• Molecular Formula: C5H5N
• Related CAS: 25013-01-8, Array
• DSSTOX Substance ID: DTXSID9021924
• Molecular Weight: 79.10 g/mol
• Physical Description: Pyridine appears as a clear colorless to light yellow liquid with a penetrating nauseating odor. Vapors are heavier than air. Toxic by ingestion and inhalation. Combustion produces toxic oxides of nitrogen., Liquid, Colorless to yellow liquid with a nauseating, fish-like odor; [NIOSH], COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR., Colorless to yellow liquid with a nauseating, fish-like odor.
• Boiling Point: 239 °F at 760 mmHg (NTP, 1992), 115.2-115.3 °C, 115.00 to 116.00 °C. @ 760.00 mm Hg, 115 °C, 240 °F
• Flash Point: 68 °F (NTP, 1992), 20 °C, 68 °F (CLOSED CUP), 20 °C (closed cup), 20 °C c.c., 68 °F
• Solubility: greater than or equal to 100 mg/mL at 70.7 °F (NTP, 1992), Miscible with water @ 20 °C, Miscible with ... alcohol, ether, and petroleum ether, oils and many organic liquids., 1000.0 mg/mL, Solubility in water: freely soluble, Miscible
• Density: 0.983 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.98272 @ 20 °C/4 °C, Relative density (water = 1): 0.98, 0.983 at 68 °F, 0.98
• Vapor Density: 2.72 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 0.982 (AIR= 1), Relative vapor density (air = 1): 2.73, 2.72
• Vapor Pressure: 18 mmHg at 68 °F ; 20 mmHg at 77 °F (NTP, 1992), 20.8 [mmHg], 20.8 mm Hg @ 25 °C, Vapor pressure, kPa at 20 °C: 2.0, 16 mmHg
• Color/Form: Colorless to yellow liquid.
• CAS RN: 110-86-1
• Melting Point: -44 °F (NTP, 1992), -41.6 °C, -42 °C, -44 °F

Description

Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. The pyridine ring occurs in many important compounds, including agrochemicals, pharmaceuticals, and vitamins10.

Synthesis Analysis

Several methodologies have been developed for the synthesis of pyridine and its derivatives. One approach involves the reaction of allyl amines and alkynes, which undergoes Cu(II)-promoted dehydrogenation followed by Rh(III)-catalyzed N-annulation . Another method includes heating azabicyclo[3.2.0]hept-2-en-4-ones to generate pyridines through a proposed azacyclopentadienone intermediate . A novel three-component synthesis has been reported to yield a variety of functionalized pyridines, which are suitable precursors for palladium-catalyzed reactions . Additionally, a one-pot synthesis from dialkyl acyclic/cyclic ketones, methyl, aryl/heteroaryl ketones, and aldehydes with propargylamine has been described, suggesting a sequential amination, annulation, and aromatization reaction . A concise total synthesis of suaveoline alkaloids has been achieved through a tandem condensation/alkyne isomerization/6π-3-azatriene electrocyclization sequence . Lastly, new protocols for the synthesis of pyridines from N-propargylamines have been surveyed, highlighting the importance of this ring in pharmaceuticals10.

Molecular Structure Analysis

The crystal structure of pyridine has been determined to be orthorhombic with specific lattice parameters. The molecular geometry is close to mm-C2v symmetry . This structure is significant as it influences the physical and chemical properties of pyridine and its interactions in various chemical reactions.

Chemical Reactions Analysis

Pyridine and its derivatives participate in a wide range of chemical reactions. The presence of the nitrogen atom in the ring makes it a useful ligand for coordination chemistry, as seen in the synthesis and coordination of 2-(1,2,3-triazol-4-yl)-pyridine to various metal ions . Pyridine's reactivity is also exploited in the formation of supramolecular synthons in crystal engineering strategies .

Physical and Chemical Properties Analysis

Pyridine is a colorless liquid with a distinct, unpleasant fish-like odor. It is miscible with water and most organic solvents. The synthesis of 2,5-disubstituted pyridines has been reported, and their liquid crystal properties have been studied, showing that all compounds exhibit enantiotropic phases . The physical properties, such as melting and boiling points, are influenced by the substituents on the pyridine ring.

Scientific Research Applications

• Degradation in Drinking Water : Pyridine is removed from drinking water using a dielectric barrier discharge (DBD) system, which relies on the strong oxidizing power of ozone and hydroxyl radicals. This study elucidates the degradation mechanism of pyridine and its intermediate products, providing insights for water treatment applications (Yang Li et al., 2017).

• Synthesis of Pyridine Derivatives : Research on pyridine derivatives, including alkyl pyridine and halogenated pyridine, has been detailed. This includes an overview of their classification, applications, and synthetic routes, highlighting the significance of these compounds in various fields (Wei You-chang, 2006).

• Photocatalytic Degradation : The TiO2 photocatalytic degradation of pyridine in water has been studied, revealing hydroxylation and the formation of various intermediate products. This research provides insights into environmental remediation techniques (C. Maillard-Dupuy et al., 1994).

• Wastewater Purification : Techniques for removing pyridine from aqueous solutions using adsorption at high-area C-cloth electrodes have been developed. This study explores the adsorption and electrosorption/desorption behavior of pyridine, contributing to industrial wastewater purification methods (J. Niu & B. Conway, 2002).

• Toxicity Analysis : The toxic effects of pyridine in humans have been documented, particularly in the context of its use in laboratories and chemical industries. This research provides valuable information on the safety and health implications of pyridine exposure (L. J. Pollock et al., 1943).

• Drug Synthesis : Pyridine is a key component in the synthesis of various drugs. A review of methods for preparing pyridines and their ring-fused analogues from N-propargylamines highlights the importance of pyridine in pharmaceutical research (E. Vessally et al., 2016).

• Surface Enhanced Raman Spectroscopy : Pyridine has been used as a probe molecule in surface enhanced Raman spectroscopy, particularly for studying the silver-modified glassy carbon/solution interface. This research demonstrates the application of pyridine in analytical chemistry (P. Mayer & R. Holze, 2003).

• Cancer Treatment Research : Pyridine derivatives are explored for their potential in cancer treatment, acting on various receptors and inhibiting several cellular processes. This highlights the pharmacological significance of pyridine in oncological research (R. Sahu et al., 2021).

Safety And Hazards

Pyridine is harmful or fatal if swallowed, harmful if inhaled or absorbed through skin, and causes irritation of the respiratory system, skin, and eyes. Breathing in pyridine may cause irritation of the eyes, nose, and throat. It may also lead to vomiting, headache, and dizziness.

Future Directions

The nitrogen-bearing heterocycle pyridine in its several analogous forms has been consistently incorporated in a diverse range of drug candidates approved by the FDA (Food and Drug Administration). This moiety has attracted increasing attention from several disease states owing to its ease of parallelization and testing potential pertaining to the chemical space. In the next few years, a larger share of novel pyridine-based drug candidates is expected.

Synthesis routes and methods I

Procedure details

Recently attentiaon has been directed to the use of compounds of the N-F class, i.e. having an N-F bond, as electrophilic fluorinating agents. The prototypical member of this class is perfluoro-N-fluoropiperidine (R. E. Banks and G. E. Williamson, Chem. Ind. (London), 1964, 1864 and R. E. Banks et al, J. Chem. Soc., Perkin Trans. I, 1972, 1098). However, this compound is obtainable only in low yields by electrochemical fluorination of pyridine (about 8% yield) or 2-fluoropyridine (about 13% yield) in anhydrous hydrogen fluoride. Furthermore, it has been found to be inadequately reactive in several applications and, on transfer of fluorine to a carbanionic substrate, liberates the imidoyl fluoride perfluoro-1-azacyclohex-1-ene which then competes for the substrate. Similar problems militate against use of the analogous compounds perfluoro-(N-fluoro-2,6-dimethylpiperidine) and perfluoro-N-fluoromorpholine (R. E. Banks et al, J. Chem. Soc., Perkin Trans. I, 1988, 2805) and of poly[perfluoro-(N-fluoropiperidin-4-ylethylene)] (R. E. Banks & E. Tsiliopoulos, J. Fluorine Chem., 1986, 34, 281) as electrophilic fluorinating agents.

Synthesis routes and methods II

Procedure details

Following the same general procedure as in Example 1, a gaseous mixture of 1,3-butadiene (2.1% by volume), formaldehyde (1.7% by volume), ammonia (7.8% by volume), air 31.5% by volume), steam (33.2% by volume) and nitrogen (23.7% by volume) was passed through a fluidised bed of "Synclyst" catalyst (previously treated with fluosilicic acid in an amount corresponding to 5% by weight of the catalyst) maintained at 320° C. The contact time was 4.9 seconds and the mixture was passed over a period of 4 hours during which time 0.41 mole of 1,3-butadiene and 0.33 mole of formaldehyde were fed. 0.352 mole of unreacted butadiene was recovered corresponding to a molar conversion of 14.8%. A total of 0.027 mole of pyridine and 0.0055 mole of 3-methylpyridine were formed, corresponding to a pyridine yield of 44% of the butadiene consumed.

Synthesis routes and methods III

Procedure details

Specifically, Examples of the above-described U.S. Pat. No. 4,861,894 describe that the pyridine bases are synthesized using acetaldehyde and formaldehyde as starting materials to obtain pyridine yield of 47% and picoline yield of 17% (total yield of 61%). Furthermore, Japanese Patent Publication Kokoku No. 92368/1994 [Japanese Patent Publication Kokai No. 181256/1987] and Japanese Patent Publication Kokoku No. 92369/1994 [Japanese Patent Publication Kokai No. 139168/1988] describe processes in which there are employed zeolites in or on to which Tl, Co, and Pb compounds are carried.

Synthesis routes and methods IV

Procedure details

Synthesis routes and methods V

Procedure details

The condensate 13 led to the working up after addition of 1800 ml of benzene per hour separated into 2 phases. The aqueous phase was extracted with 1800 ml of benzene hourly. In the distillation of the benzene phases there resulted per hour 851 grams of pyridine and 862 grams of 3-methylpyridine corresponding to a yield of 98.4% of pyridine and 99.5% yield of 3-methylpyridine based on the content of reaction gases supplied.